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For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorfenson is an organochlorine acaricide and insecticide previously used in agriculture. Due
to its persistence in the environment and potential for bioaccumulation, sensitive and reliable
analytical methods are required for its detection in various matrices, including environmental
samples (soil, water) and food products. These application notes provide detailed protocols for
the determination of chlorfenson using validated gas chromatography-mass spectrometry
(GC-MS) and high-performance liquid chromatography with ultraviolet detection (HPLC-UV)
methods. The protocols include comprehensive sample preparation and analytical procedures,
along with typical performance characteristics.

Analytical Method Performance

The following tables summarize typical quantitative data for the analysis of chlorfenson and
other organochlorine pesticides using the described methods. These values are representative
and may vary depending on the specific matrix, instrumentation, and laboratory conditions.
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Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Validation Data

Parameter Typical Performance
Linearity (R?) >0.99

Limit of Detection (LOD) 0.01 - 0.5 pg/kg

Limit of Quantification (LOQ) 0.05 - 1.0 pg/kg
Accuracy (Recovery) 70 - 120%

Precision (RSD) <20%

Table 2: High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Method Validation
Data

Parameter Typical Performance
Linearity (R?) >0.99

Limit of Detection (LOD) 1-10 pg/L

Limit of Quantification (LOQ) 5-30 ug/L

Accuracy (Recovery) 80 - 110%

Precision (RSD) <15%

Experimental Workflow

The general workflow for the analysis of chlorfenson in solid and liquid samples is depicted
below.
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the-detection-of-chlorfenson]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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